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Compound of Interest

Compound Name: 4-Bromo-gbr

Cat. No.: B114987 Get Quote

Disclaimer: The specific compound "4-Bromo-gbr" could not be definitively identified through

standard chemical databases. The following information is a general guide for handling

brominated organic compounds and is based on the safety profiles of several representative

molecules. It is crucial to obtain the specific Safety Data Sheet (SDS) for your compound of

interest to ensure safe handling.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with brominated organic compounds. The information

is designed to be a preferred source for laboratory safety and chemical handling, offering

procedural guidance to directly answer operational questions.

Hazard Summary of Representative Brominated
Compounds
The hazards associated with brominated organic compounds can vary significantly based on

their specific structure. The table below summarizes the key hazards of several example

compounds to illustrate the potential risks.
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Compound Name CAS Number Physical State Key Hazards

4-Bromo Phenacyl

Bromide
99-73-0 Solid

Causes severe skin

burns and eye

damage; Lachrymator.

[1]

1-Bromo-4-

nitrobenzene
586-78-7 Powder Solid

Harmful if swallowed,

in contact with skin, or

if inhaled; Causes skin

and serious eye

irritation; May cause

respiratory irritation;

May cause damage to

organs through

prolonged or repeated

exposure; Harmful to

aquatic life with long

lasting effects.[2]

4-Bromoacetanilide 103-88-8 Solid

Causes skin and

serious eye irritation.

[3]

4-bromo (likely 4-

bromobiphenyl)
92-66-0

Colorless to yellow

liquid

Irritating and

corrosive; Contact can

cause a burning

sensation to skin and

eyes; Can damage

the respiratory and

digestive tracts.[4][5]

Standard Operating Procedures for Handling
1. Engineering Controls:

Always handle brominated organic compounds in a well-ventilated area.
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Use a certified chemical fume hood, especially when working with volatile compounds or

when generating dust or aerosols.

2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[1]

Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile).

Ensure gloves are inspected before use and changed frequently.

Respiratory Protection: If engineering controls are insufficient or for emergency situations,

use a NIOSH-approved respirator with an appropriate cartridge.

3. Handling Procedures:

Avoid inhalation of dust, vapors, or mists.[1]

Prevent contact with skin and eyes.

Wash hands thoroughly after handling and before breaks.[1]

Keep containers tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible materials.

4. Disposal Plan:

Dispose of waste in accordance with all local, state, and federal regulations.

Collect waste in a designated, labeled, and sealed container.

Do not dispose of down the drain.[1]

Experimental Protocols: Emergency Response
In Case of Skin Contact:

Immediately remove contaminated clothing.
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Wash the affected area with soap and plenty of water for at least 15 minutes.[1]

Seek immediate medical attention.[1]

In Case of Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1]

Remove contact lenses if present and easy to do.

Seek immediate medical attention.[1]

In Case of Inhalation:

Move the person to fresh air.

If breathing is difficult, provide oxygen. If not breathing, give artificial respiration.[1]

Seek immediate medical attention.[1]

In Case of Ingestion:

Do NOT induce vomiting.

Rinse mouth with water.

Never give anything by mouth to an unconscious person.[1]

Seek immediate medical attention.[1]

Visual Guides for Safe Handling
The following diagrams illustrate key workflows for the safe handling and emergency response

for hazardous chemicals.

Caption: Workflow for Safe Handling of Hazardous Chemicals.

Caption: Emergency Response Plan for a Chemical Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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